2-(1,3-benzothiazol-2-ylsulfanyl)-N'-{(E)-[4-(dimethylamino)phenyl]methylidene}acetohydrazide

• Molecular Formula: C18H18N4OS2
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C18H18N4OS2/c1-22(2)14-9-7-13(8-10-14)11-19-21-17(23)12-24-18-20-15-5-3-4-6-16(15)25-18/h3-11H,12H2,1-2H3,(H,21,23)/b19-11+
• InChI Key: YNXNYRNHACJJJH-YBFXNURJSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3S2
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2

Description

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-{(E)-[4-(dimethylamino)phenyl]methylidene}acetohydrazide: is a chemical compound with the following structure:

$$\text{Structure:}$$Structure:

!Compound Structure)

This compound belongs to the class of hydrazides and contains both a benzothiazole ring and a dimethylamino group. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes:: The synthetic route for this compound involves the condensation of 2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid hydrazide with 4-(dimethylamino)benzaldehyde. The reaction proceeds under appropriate conditions to form the desired product.

Industrial Production:: While specific industrial production methods are not widely documented, laboratory-scale synthesis provides a foundation for potential large-scale processes.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions could yield corresponding hydrazines or other reduced derivatives.

Substitution: Substitution reactions at the benzothiazole ring or the dimethylamino group are possible.

Common Reagents and Conditions::

Oxidation: Oxidizing agents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Various halogenating agents (e.g., bromine, chlorine) or nucleophilic reagents.

Major Products:: The major products depend on the specific reaction conditions and the substituents involved. Detailed studies are needed to identify specific products.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential bioactivity or pharmacological studies due to its structural features.

Medicine: Investigating its potential as a drug candidate.

Industry: Possible applications in materials science or catalysis.

Comparison with Similar Compounds

While no direct analogs were found, further exploration of related compounds may reveal similarities or unique features.